![molecular formula C9H10F2O B3175473 3-(2,4-Difluorophenyl)propan-1-OL CAS No. 957204-67-0](/img/structure/B3175473.png)
3-(2,4-Difluorophenyl)propan-1-OL
Overview
Description
“3-(2,4-Difluorophenyl)propan-1-OL” is a chemical compound with the molecular formula C9H10F2O . It has a molecular weight of 172.17 . This compound is also known as Benzenepropanol, 2,4-difluoro- .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H10F2O/c10-8-4-3-7(2-1-5-12)9(11)6-8/h3-4,6,12H,1-2,5H2 . This indicates that the compound contains 9 carbon atoms, 10 hydrogen atoms, 2 fluorine atoms, and 1 oxygen atom .Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . The compound is stable under normal conditions and should be stored at room temperature .Scientific Research Applications
Synthesis and Chemical Modification
Kinetic Resolution and Conversion : 1,1,1-Trifluoro-3-(phenylthio)propan-2-ol, a compound structurally similar to 3-(2,4-Difluorophenyl)propan-1-OL, has been used in stereocontrolled chemical processes. It undergoes lipase-mediated kinetic resolution to yield enantiomerically pure alcohol, which can be further converted into other compounds like 1,1,1-trifluoro-2,3-epoxypropane (Shimizu, Sugiyama, & Fujisawa, 1996).
Creation of Fluconazole Analogs : this compound has been used as a starting material in the synthesis of fluconazole analogs. These compounds were prepared via reactions with various heterocyclic systems, showcasing the versatility of this alcohol in synthesizing complex organic molecules (Heravi & Motamedi, 2004).
Preparation of Crystal Modifications : This alcohol's derivatives, like fluconazole, have been used to prepare different crystal modifications, such as polymorphs and solvates. These modifications have implications in the pharmaceutical industry for drug formulation and stability studies (Caira, Alkhamis, & Obaidat, 2004).
Pharmaceutical and Biological Research
Antifungal Activity : Various derivatives of this compound, such as triazole compounds, have been synthesized and evaluated for their antifungal activities. Some of these derivatives have shown significant activity against fungal pathogens, indicating the potential of this alcohol in developing new antifungal agents (Tang et al., 2013).
Radiopharmaceutical Studies : Derivatives of this compound have been used in radiopharmaceutical studies. For example, [4-18F]fluconazole was synthesized for PET studies in rabbits to understand the pharmacokinetics of fluconazole, demonstrating the alcohol's utility in medical imaging and drug distribution studies (Livni et al., 1992).
Chemical and Physical Properties
- Study of Miscibility and Molecular Dynamics : Research into the miscibility of fluorinated alcohols with water, including compounds similar to this compound, has provided insights into the behavior of CF3 and CH3 groups in aqueous solutions. This research is crucial for understanding solvent interactions and designing new chemical compounds (Fioroni, Burger, Mark, & Roccatano, 2003).
Safety and Hazards
Properties
IUPAC Name |
3-(2,4-difluorophenyl)propan-1-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F2O/c10-8-4-3-7(2-1-5-12)9(11)6-8/h3-4,6,12H,1-2,5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TURZIOCKJDGNQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)CCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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